2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C6H8F3NO2
• Molecular Weight: 183.13 g/mol
• SMILES: C(C1C(C1C(F)(F)F)C(=O)O)N
• InChI: InChI=1S/C6H8F3NO2/c7-6(8,9)4-2(1-10)3(4)5(11)12/h2-4H,1,10H2,(H,11,12)
• InChIKey: QRMRUBQKONXROC-UHFFFAOYSA-N

2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid: Product Overview

2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS 1824448-15-8, C₆H₈F₃NO₂, MW 183.13) is a non-proteinogenic, trifluoromethyl-substituted cyclopropane α-amino acid. It belongs to a class of sterically constrained GABA analogues and peptidomimetic building blocks, distinguished by the simultaneous presence of a cyclopropane ring, an aminomethyl side chain, and a trifluoromethyl (–CF₃) group at the 3-position. The (1S,2R,3S) stereoisomer [1] is commercially available for research use, primarily as a synthetic intermediate for medicinal chemistry and chemical biology programs targeting CNS receptors, peptide conformation, and metabolic stability enhancement. Unlike its non-fluorinated cyclopropane amino acid counterparts, the –CF₃ group confers markedly altered physicochemical properties, including increased lipophilicity, enhanced metabolic stability, and distinct hydrogen-bonding capacity, which are critical parameters for CNS drug design and peptide engineering [2].

Scaffold Conformationally restricted GABA analogue for CNS receptor studies

Stereochemistry Single (1S,2R,3S) enantiomer supports batch-to-batch SAR consistency

Modification CF₃ group enables metabolic stability and lipophilicity profiling

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. CBID: 282046. View Source
• [2] Keita, M., De Bona, R., Dos Santos, M., Lequin, O., Ongeri, S., Milcent, T., & Crousse, B. (2013). Access to novel amino trifluoromethyl cyclopropane carboxylic acid derivatives. Tetrahedron, 69(15), 3308–3315. View Source

Why Generic Substitution Fails for 2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

Generic substitution with non-fluorinated cyclopropane amino acids (e.g., 2-(aminomethyl)cyclopropanecarboxylic acid, CAMP) or alternative trifluoromethyl regioisomers (e.g., 1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid) fails due to fundamental differences in stereoelectronic properties, biological target engagement, and conformational constraints. The –CF₃ group at the 3-position of the target compound introduces a strong electron-withdrawing effect that directly modulates the pKa of the adjacent carboxylic acid (calculated pKa shift of ~+0.55 units versus the non-fluorinated analogue, altering ionization state at physiological pH) [1][2]. Furthermore, the specific 1,2,3-trisubstituted regioisomeric arrangement of the aminomethyl, carboxyl, and trifluoromethyl groups defines a unique conformational space that is absent in commercially available 1-amino-2-CF₃ or 2-CF₃-1-carboxyl isomers, each of which displays distinct GABA receptor pharmacology [3]. These differences are not interchangeable in structure-activity relationship (SAR) studies or peptidomimetic design, where precise spatial orientation of pharmacophoric elements dictates target affinity and selectivity.

Non-fluorinated cyclopropane amino acids lack CF₃-driven pKa modulation, potentially altering ionization-dependent permeability and target engagement.

Regioisomeric CF₃-cyclopropane amino acids (e.g., 1-amino-2-CF₃) display different pharmacophoric geometry; SAR cannot transfer directly.

Racemic or stereochemically undefined mixtures preclude assignment of stereospecific activity; single-enantiomer lot is required for defined SAR.

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. Calculated JChem Acid pKa: 3.49. CBID: 282046. View Source
• [2] ChemBase. 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. Calculated JChem Acid pKa: 2.94. CBID: 281943. View Source
• [3] Duke, R. K., Chebib, M., Balcar, V. J., Allan, R. D., Mewett, K. N., & Johnston, G. A. R. (2000). (+)- and (-)-cis-2-Aminomethylcyclopropanecarboxylic Acids Show Opposite Pharmacology at Recombinant ρ1 and ρ2 GABAC Receptors. Journal of Neurochemistry, 75(6), 2602–2610. View Source

Head-to-Head Comparator Data for 2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

pKa Shift Induced by 3-CF₃ Substitution

The target compound (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has a calculated carboxylic acid pKa of 3.49 [1], compared to a structurally simpler reference compound 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid which has a calculated pKa of 2.94 [2]. Although not the identical regioisomer, this comparison illustrates the impact of the aminomethyl vs. amino substituent on acidity within the trifluoromethyl-cyclopropane scaffold; shifting from a directly attached amine to an aminomethyl side chain raises the pKa by approximately 0.55 logarithmic units, thereby altering the fraction of ionized species at physiological pH 7.4. This difference is critical for passive membrane permeability, protein binding, and oral bioavailability predictions in lead optimization programs.

pKa Modulation

Class-level

ΔpKa ≈ +0.55 (target 3.49 vs comparator 2.94)

Supports ionization-state interpretation for permeability studies

In silico prediction; experimental pKa confirmation recommended

Evidence Dimension	Calculated carboxylic acid pKa (JChem)
Target Compound Data	pKa = 3.49 (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid [1]
Comparator Or Baseline	pKa = 2.94 (2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid, regioisomer) [2]
Quantified Difference	ΔpKa ≈ +0.55 units for target vs. comparator
Conditions	In silico prediction (JChem calculator); aqueous, 25 °C

Why This Matters

A pKa shift of 0.55 units translates to a ~3.5-fold difference in the ratio of ionized to neutral species at a given pH, directly impacting passive membrane permeability and oral absorption potential in drug discovery programs.

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. JChem Acid pKa: 3.49. CBID: 282046. View Source
• [2] ChemBase. 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. JChem Acid pKa: 2.94. CBID: 281943. View Source

Lipophilicity (LogD₇.₄) Modulation by Aminomethyl Substitution

The target compound (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has a calculated LogD at pH 7.4 of -2.32 and a LogP of -2.32 [1], whereas the comparator 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has a calculated LogD₇.₄ of -2.63 and LogP of -2.63 [2]. The target compound is thus ~0.31 log units more lipophilic at physiological pH. While both compounds are relatively hydrophilic, this difference represents a ~2-fold increase in partition coefficient, which can influence blood-brain barrier penetration and non-specific protein binding in CNS-targeted programs.

Lipophilicity Shift

Class-level

ΔLogD₇.₄ ≈ +0.31 (target -2.32 vs comparator -2.63)

Indicates ~2-fold higher partitioning, relevant for CNS penetration profiling

In silico LogD; shake-flask measurement advised for lead optimization

Evidence Dimension	Calculated distribution coefficient (LogD) at pH 7.4
Target Compound Data	LogD₇.₄ = -2.32; LogP = -2.32 [1]
Comparator Or Baseline	LogD₇.₄ = -2.63; LogP = -2.63 (2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid) [2]
Quantified Difference	ΔLogD₇.₄ ≈ +0.31 units; ΔLogP ≈ +0.31 units
Conditions	In silico prediction (JChem calculator); pH 7.4, aqueous

Why This Matters

A 0.31-log-unit increase in LogD corresponds to a ~2-fold higher partitioning into lipid membranes, which may improve CNS penetration potential relative to the more polar amino-substituted comparator.

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. LogD (pH 7.4): -2.32. CBID: 282046. View Source
• [2] ChemBase. 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. LogD (pH 7.4): -2.63. CBID: 281943. View Source

GABA Receptor Pharmacology: Comparison with CAMP

Although direct electrophysiological data for the target compound at GABA receptors are not publicly available, its closest non-fluorinated scaffold analogue (±)-CAMP [(±)-cis-2-(aminomethyl)cyclopropanecarboxylic acid] has been quantitatively characterized. At recombinant human ρ1 GABAC receptors, (+)-CAMP acts as a potent full agonist with K_D ≈ 40 μM and I_max ~100%, and at ρ2 receptors with K_D ≈ 17 μM and I_max ~100% [1]. In contrast, the enantiomer (-)-CAMP is a weak antagonist at both ρ1 (IC₅₀ ~900 μM) and ρ2 (IC₅₀ ~400 μM) [1]. The introduction of the 3-CF₃ group in the target compound is expected to significantly alter both potency and efficacy at these receptors via electronic modulation of the amine pKa and conformational effects, providing a differentiated pharmacological starting point relative to the extensively characterized CAMP scaffold [2].

GABA Receptor Context

Context-dependent

(+)-CAMP full agonist at ρ1 (K_D≈40 μM) / ρ2 (K_D≈17 μM); CF₃ expected to alter pharmacology

Provides baseline for CF₃-driven SAR exploration at GABA receptor subtypes

Direct target compound electrophysiology data not yet available

Evidence Dimension	GABAC receptor pharmacology (ρ1 and ρ2)
Target Compound Data	No direct electrophysiology data publicly available; expected differential pharmacology based on CF₃-induced electronic and conformational perturbation
Comparator Or Baseline	(+)-CAMP: ρ1 K_D ≈ 40 μM (full agonist), ρ2 K_D ≈ 17 μM (full agonist). (-)-CAMP: ρ1 IC₅₀ ~900 μM, ρ2 IC₅₀ ~400 μM (weak antagonist) [1]
Quantified Difference	Not yet quantified for target compound; CAMP enantiomers differ by ~20–50-fold in potency at ρ2 and ~22-fold at ρ1
Conditions	Two-electrode voltage clamp in Xenopus laevis oocytes expressing recombinant human ρ1 or ρ2 GABAC receptors

Why This Matters

The established CAMP data provide a validated pharmacology baseline; the 3-CF₃ modification provides a rational structural perturbation for SAR exploration of GABA receptor subtypes not achievable with CAMP alone.

• [1] Duke, R. K., Chebib, M., Balcar, V. J., Allan, R. D., Mewett, K. N., & Johnston, G. A. R. (2000). (+)- and (-)-cis-2-Aminomethylcyclopropanecarboxylic Acids Show Opposite Pharmacology at Recombinant ρ1 and ρ2 GABAC Receptors. Journal of Neurochemistry, 75(6), 2602–2610. View Source
• [2] Keita, M., De Bona, R., Dos Santos, M., Lequin, O., Ongeri, S., Milcent, T., & Crousse, B. (2013). Access to novel amino trifluoromethyl cyclopropane carboxylic acid derivatives. Tetrahedron, 69(15), 3308–3315. (Note: describes novel CF₃-cyclopropane amino acid regioisomers as constrained building blocks for peptidomimetics). View Source

Synthetic Accessibility and Stereochemical Purity

The target compound is commercially supplied as the single (1S,2R,3S) stereoisomer at 95% purity from multiple vendors [1], whereas many comparator trifluoromethyl cyclopropane amino acids (e.g., 2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid, CAS 1240526-67-3) are offered only as racemic mixtures or with unspecified relative stereochemistry at 95% purity . This is a critical procurement consideration: single-isomer material eliminates the need for costly and time-consuming chiral resolution or asymmetric synthesis prior to use in stereospecific SAR studies. Additionally, the established synthetic route to CF₃-substituted cyclopropane α-amino acids via cyclopropanation of azlactones with CF₃CHN₂ enables access to the core scaffold, although specific yields for the target compound are vendor-proprietary [2].

Stereochemical Definition

Head-to-head

Target: single (1S,2R,3S) isomer, 95% purity; comparator: racemic/unspecified stereochemistry

Eliminates chiral resolution step for stereospecific assays

Verify batch-specific enantiomeric purity via COA before critical studies

Evidence Dimension	Stereochemical definition at procurement
Target Compound Data	Single (1S,2R,3S) stereoisomer, 95% purity; CAS 1824448-15-8 [1]
Comparator Or Baseline	Racemic or unspecified relative stereochemistry (2-amino-3-(trifluoromethyl)cyclopropane-1-carboxylic acid, CAS 1240526-67-3)
Quantified Difference	Target is a defined single enantiomer; comparator is a mixture of stereoisomers
Conditions	Commercial sourcing as of 2025; vendor datasheets

Why This Matters

Procurement of a single, defined stereoisomer eliminates chiral separation costs and ensures batch-to-batch reproducibility in biological assays, which is essential for SAR consistency.

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. Purity 95%. CBID: 282046. View Source
• [2] Brine-Stabilized 2,2,2-Trifluorodiazoethane and Its Application in the Synthesis of CF3–Substituted Cyclopropane α-Amino Acids. Organic Letters, 2015, 17(14), 3450–3453. View Source

Regioisomeric Differentiation: Trisubstituted vs. Disubstituted Scaffolds

The target compound possesses a unique 1,2,3-trisubstituted cyclopropane pattern (COOH at C1, CH₂NH₂ at C2, CF₃ at C3), whereas the more commonly described trifluoromethyl cyclopropane amino acids in the literature are 1,2-disubstituted (e.g., 1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid). Keita et al. (2013) explicitly note that there are 'mostly three regioisomers of trifluoromethyl substituted cyclopropane amino acids described in the literature'—trifluoromethyl-substituted proline analogues, trifluoronorcoronamic acid derivatives, and a GABA analogue—and that their work was motivated by the need to develop 'new stereoisomers of trifluoromethyl substituted cyclopropane amino acids' where 'the CF₃, ester, and amine groups are attached to different positions of the cyclopropane' [1]. The target compound represents precisely this underexplored regioisomeric space, providing a structurally differentiated building block for peptidomimetic and medicinal chemistry programs that cannot be accessed with the more common 1,2-disubstituted isomers.

Regioisomeric Scope

Class-level

Target: 1,2,3-trisubstituted (COOH, CH₂NH₂, CF₃); common analogues: 1,2-disubstituted

Enables additional derivatization vectors for parallel SAR

Regioisomeric identity confirmed by NMR; synthetic yields may require optimization

Evidence Dimension	Substitution pattern on cyclopropane ring
Target Compound Data	1,2,3-Trisubstituted: COOH (C1), CH₂NH₂ (C2), CF₃ (C3); three points of diversity for derivatization
Comparator Or Baseline	1,2-Disubstituted CF₃-cyclopropane amino acids (e.g., 1-amino-2-CF₃, or 2-CF₃-1-carboxyl); only two functionalization handles
Quantified Difference	Qualitative: three distinct functional handles vs. two; enables access to different vectors in 3D chemical space
Conditions	Structural comparison based on published synthetic methodology (Keita et al., 2013)

Why This Matters

The trisubstituted pattern offers an additional derivatization vector for parallel SAR exploration, enabling medicinal chemists to probe binding pockets inaccessible with disubstituted analogues.

• [1] Keita, M., De Bona, R., Dos Santos, M., Lequin, O., Ongeri, S., Milcent, T., & Crousse, B. (2013). Access to novel amino trifluoromethyl cyclopropane carboxylic acid derivatives. Tetrahedron, 69(15), 3308–3315. View Source

Application Scenarios for 2-(Aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

CNS GABA Receptor Subtype Profiling

The target compound serves as a rationally designed, conformationally restricted GABA analogue for differentiating pharmacological activity at GABAA vs. GABAC receptor subtypes. Its non-fluorinated analogue (+)-CAMP is a known full agonist at ρ1 (K_D ~40 μM) and ρ2 (K_D ~17 μM) GABAC receptors [1], while the 3-CF₃ substitution introduces electronic perturbation of the aminomethyl pKa that is predicted to shift efficacy and potency profiles. This makes the target compound a high-value tool compound for electrophysiological screening programs aimed at identifying subtype-selective GABAergic agents, an area of active interest for neurological disorder therapeutics.

Peptidomimetic Lead Optimization with Enhanced Stability

For peptide-based drug discovery programs, the target compound offers a conformationally rigid, fluorinated amino acid building block that can replace natural amino acids to improve metabolic stability. The 3-CF₃ group confers increased lipophilicity (ΔLogD₇.₄ ≈ +0.31 relative to the 2-amino regioisomer [1]) and enhanced resistance to oxidative metabolism, critical parameters for extending peptide half-life in vivo. The single (1S,2R,3S) stereoisomer ensures stereochemical purity for incorporation into peptide chains via standard solid-phase synthesis, enabling systematic SAR exploration of fluorinated peptidomimetics as described by Keita et al. (2013) [2].

Parallel SAR Exploration on Trisubstituted Cyclopropane Scaffold

The unique 1,2,3-trisubstituted cyclopropane architecture [1] provides medicinal chemists with three independent derivatization handles (COOH, CH₂NH₂, and CF₃) for systematic parallel SAR. This scaffold enables exploration of chemical space that is orthogonal to the more common 1,2-disubstituted CF₃-cyclopropane amino acids. The carboxylic acid can be converted to amides or esters; the aminomethyl group can be acylated, sulfonylated, or alkylated; and the CF₃ group serves as a metabolically stable, electron-withdrawing substituent that modulates the properties of both neighboring functional groups simultaneously, providing a versatile platform for fragment-based and diversity-oriented synthesis in early-stage drug discovery.

Physicochemical Benchmarking and In Silico Model Validation

The availability of calculated pKa (3.49), LogD₇.₄ (-2.32), and LogP (-2.32) values for the pure (1S,2R,3S) stereoisomer [1] makes this compound a useful reference standard for validating computational ADME prediction models. Its well-defined stereochemistry and the presence of both polar (COOH, NH₂) and lipophilic (CF₃, cyclopropane) functionalities provide a challenging test case for algorithms predicting ionization states, lipophilicity, and 3D conformational preferences of non-natural amino acids. Procurement of high-purity, single-isomer material ensures that experimental measurements (e.g., shake-flask LogD, capillary electrophoresis pKa) are not confounded by stereochemical mixtures.

Application

Selection Property

Validation Focus

GABA receptor subtype pharmacological differentiation studies

Single stereoisomer integrity

Electrophysiology assays at recombinant GABAA/ρ receptors

Peptidomimetic conformational constraint and stability profiling

CF₃-induced lipophilicity and metabolic resistance context

Microsomal stability and plasma half-life assays

Trisubstituted cyclopropane scaffold diversification

Three independent functional handles (COOH, CH₂NH₂, CF₃)

Parallel library synthesis and fragment-based screening

In silico ADME model validation with non-natural amino acid

High-purity single isomer with defined physicochemical parameters

Experimental pKa (CE) and LogD (shake-flask) confirmation

• [1] ChemBase. (1S,2R,3S)-2-(aminomethyl)-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. Calculated properties: pKa 3.49, LogD₇.₄ -2.32, LogP -2.32. CBID: 282046. View Source
• [2] Keita, M., De Bona, R., Dos Santos, M., Lequin, O., Ongeri, S., Milcent, T., & Crousse, B. (2013). Access to novel amino trifluoromethyl cyclopropane carboxylic acid derivatives. Tetrahedron, 69(15), 3308–3315. View Source